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Compound of Interest

Compound Name: JH530

Cat. No.: B14884342

Disclaimer: A comprehensive Safety Data Sheet (SDS) for JH530 is not publicly available. This
document provides guidance based on general best practices for handling potent, bioactive
small molecules in a research setting. All procedures must be conducted after a thorough,
substance-specific risk assessment by qualified personnel.

JH530 is a potent methuosis inducer investigated for its anti-tumor properties, particularly in
triple-negative breast cancer (TNBC) cells. Its handling requires stringent safety protocols to
minimize exposure to researchers and the environment.

Quantitative Data Summary

Property Value Source

CAS Number 2928616-74-2 Internal Database
Molecular Formula C22H24BrN702S Internal Database
Molecular Weight 530.44 g/mol Internal Database
Appearance Solid (assumed) N/A

Solubility N/A N/A

Storage Temperature -20°C Internal Database

Personal Protective Equipment (PPE)
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A risk assessment should guide the selection of PPE. For potent compounds like JH530, the

following are recommended:

Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Powder)

- Full-face powered air-
purifying respirator (PAPR) or
N95/FFP3 respirator with a
face shield- Disposable, solid-
front lab coat with tight-fitting
cuffs- Double gloves (e.g.,

nitrile)- Disposable sleeves

High risk of aerosolization and
inhalation of a potent powder.
Full respiratory protection and
double gloving provide

enhanced protection.

Solution Preparation

- Chemical fume hood or other
ventilated enclosure- Lab coat-
Safety glasses with side
shields or chemical splash
goggles- Chemical-resistant

gloves (e.g., nitrile)

Reduced risk of aerosolization
compared to handling
powders, but potential for

splashes and spills remains.

General Laboratory Handling

- Lab coat- Safety glasses-

Single pair of nitrile gloves

Standard laboratory practice to

prevent incidental contact.

Operational Plan

Preparation and Engineering Controls

o Designated Area: All work with JH530 should be conducted in a designated area, such as a

chemical fume hood, to minimize contamination of the general laboratory space.

e Ventilation: Ensure the chemical fume hood is functioning correctly and has a current

certification.

o Spill Kit: A spill kit containing absorbent materials, appropriate deactivating agents (if known),

and waste disposal bags should be readily accessible.

o Decontamination: Prepare a fresh decontamination solution (e.g., 1% sodium hypochlorite,

followed by 70% ethanol, if compatible with the compound and surfaces) for cleaning work
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surfaces before and after handling.

Step-by-Step Handling Procedure

Don PPE: Put on the appropriate PPE as outlined in the table above.

Prepare Work Surface: Cover the work surface in the fume hood with absorbent, disposable
bench paper.

Weighing: If weighing the solid compound, use an analytical balance inside a ventilated
enclosure or a chemical fume hood. Use anti-static weighing dishes.

Dissolving: To prepare a solution, add the solvent to the vial containing the pre-weighed
JH530. Cap the vial and vortex or sonicate until fully dissolved.

Aliquoting: Use calibrated pipettes with filtered tips to aliquot the solution.
Post-Handling: After completing the work, decontaminate all surfaces and equipment.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination (e.g., gloves,
gown, eye protection). Wash hands thoroughly.

Disposal Plan

The disposal of JH530 and all contaminated materials must be handled with care to prevent

environmental contamination and accidental exposure.[1][2]
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Waste Stream Disposal Procedure

- Do not dispose of down the drain or in regular
) trash.[2]- Collect in a clearly labeled, sealed
Unused/Expired Compound ) ) N
container.- Dispose of through a certified

hazardous waste vendor.

- Collect in a designated, puncture-resistant,
Contaminated Labware (e.g., vials, pipette tips) and sealed container.- Label as "Hazardous
Waste" with the name of the compound.

- Doff PPE carefully to avoid self-
Contaminated PPE (e.g., gloves, lab coat) contamination.- Place in a sealed bag or
container labeled as hazardous waste.

- Collect in a sealed, labeled container.- Do not
Aqueous Waste mix with other waste streams unless

compatibility is confirmed.

Experimental Protocols

Detailed experimental protocols for the synthesis or specific biological assays involving JH530
are not publicly available. Researchers should develop their own protocols based on the
intended application, incorporating the safety and handling procedures outlined in this

document.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-jh530]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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